Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-

Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] is a chemical compound with the molecular formula C20H18Cl2N2O2. It is characterized by its unique structure, which includes two benzamide groups linked by a 1,4-phenylenediamine moiety, and chloromethyl substituents on the benzamide rings. This compound is notable for its potential applications in organic synthesis and medicinal chemistry due to its reactive chloromethyl groups, which can participate in further chemical transformations.

• Nucleophilic Substitution: The chloromethyl groups can be substituted by nucleophiles such as amines or thiols, leading to the formation of new compounds.
• Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide to yield corresponding carbonyl derivatives.
• Reduction: It can be reduced to amines using reducing agents like lithium aluminum hydride.
• Electrophilic Aromatic Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or sulfonation, under appropriate conditions .

Research indicates that Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] exhibits various biological activities. It has been studied for its potential interactions with enzymes and proteins, which may influence cellular processes. The compound's structure allows it to interact with biological targets effectively, potentially leading to applications in drug development and therapeutic interventions. Its mechanism of action may involve inhibition or activation of specific enzymes through binding interactions.

The synthesis of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] typically involves the following steps:

• Preparation of Chloromethyl Benzoyl Chloride: This is achieved through chlorination reactions involving benzoyl chloride and chloromethylation agents.
• Nucleophilic Acyl Substitution: The synthesized chloromethyl benzoyl chloride reacts with 1,4-phenylenediamine in the presence of a base (e.g., triethylamine) under controlled conditions to yield the target compound. This reaction often requires careful temperature control and purification steps to obtain high yields .

Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] has several applications:

• Organic Synthesis: It serves as a versatile building block in the synthesis of more complex organic molecules.
• Pharmaceutical Research: The compound is investigated for potential therapeutic properties and as an intermediate in drug synthesis.
• Polymer Production: It can be utilized in the production of specialty polymers and materials due to its reactive functional groups.

Studies on the interactions of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] with biological molecules reveal its potential as a modulator of enzyme activity. The compound has shown promise in influencing metabolic pathways and cellular signaling processes. Further research is needed to elucidate the specific molecular targets and pathways affected by this compound in biological systems.

Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] shares structural similarities with several other compounds. Here are some notable comparisons:

The uniqueness of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] lies in its dual chloromethyl substituents that enhance its reactivity compared to similar compounds. This feature allows for diverse synthetic applications and potential biological interactions that are not present in simpler analogs .

N,N'-1,4-Phenylenebis[4-(chloromethyl)benzamide] derives its name from the International Union of Pure and Applied Chemistry (IUPAC) nomenclature system. The base structure consists of two benzamide groups linked via a 1,4-phenylene spacer. Each benzamide moiety is substituted at the para-position with a chloromethyl group (-CH₂Cl). The systematic name reflects this arrangement:

• Root: "Benzamide" indicates the presence of a benzene ring attached to an amide group.
• Substituents: "4-(chloromethyl)" specifies the chloromethyl group at the fourth position of the benzamide ring.
• Bisamide linkage: "N,N'-1,4-phenylenebis" denotes two amide groups connected through a central 1,4-phenylene bridge.

A comparative analysis of nomenclature conventions reveals alternative designations for this compound, as illustrated below:

Structural Characterization:

• Molecular Formula: C₂₂H₁₈Cl₂N₂O₂ .
• Molecular Weight: 413.2965 g/mol .
• Key Functional Groups:
  • Two aromatic benzamide cores.
  • Two chloromethyl (-CH₂Cl) substituents.
  • A central 1,4-phenylene bridge.

Experimental techniques for structural verification include:

• Fourier-transform infrared spectroscopy (FT-IR): Identifies amide C=O stretches (~1650 cm⁻¹) and N-H bending modes (~1550 cm⁻¹).
• Nuclear magnetic resonance (NMR) spectroscopy:
  • ¹H NMR: Aromatic protons resonate at δ 7.2–7.8 ppm, while chloromethyl protons appear as singlets near δ 4.5 ppm.
  • ¹³C NMR: Carbonyl carbons (C=O) appear at ~168 ppm, with aromatic carbons between 120–140 ppm.
• Mass spectrometry: High-resolution electron ionization mass spectrometry (HR-EI-MS) confirms the molecular ion peak at m/z 413.2965 .

Historical Context in Aromatic Bisamide Chemistry

The development of N,N'-1,4-phenylenebis[4-(chloromethyl)benzamide] aligns with broader trends in bisamide research, which gained momentum in the late 20th century due to the compounds' unique self-assembly and polymer-modifying properties. Key milestones include:

Evolution of Bisamide Synthesis

Early bisamide syntheses relied on N-acyl substitution reactions between diacyl chlorides and diamines. For example, the reaction of 4-(chloromethyl)benzoyl chloride with 1,2-phenylenediamine in dichloromethane (CH₂Cl₂) at 0°C yielded analogous bisamide structures in ~61% yield. This method, optimized with triethylamine (Et₃N) as a base, remains a cornerstone for producing chloromethyl-functionalized bisamides.

Applications in Materials Science

Bisamides with long alkyl chains (e.g., C17 tails) exhibit thermotropic liquid crystalline behavior, as demonstrated by studies on (CH₂)ₙ-spaced bisamides (n = 5–10). These compounds form lamellar structures stabilized by hydrogen bonds between amide groups and van der Waals interactions between alkyl chains. The chloromethyl groups in N,N'-1,4-phenylenebis[4-(chloromethyl)benzamide] enhance reactivity, enabling post-synthetic modifications for crosslinked polymer networks.

Pharmaceutical Relevance

Bisamide derivatives of antifungal agents, such as Amphotericin B, have been engineered to reduce toxicity while retaining efficacy. Though N,N'-1,4-phenylenebis[4-(chloromethyl)benzamide] itself is not a therapeutic agent, its structural motifs—particularly the amide linkages and aromatic cores—inform drug design strategies aimed at improving solubility and target specificity.

Nucleophilic Acyl Substitution Strategies

The synthesis of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] relies fundamentally on nucleophilic acyl substitution reactions, which represent the primary mechanistic pathway for benzamide formation [1] [8]. This compound is typically prepared through the reaction of 1,4-phenylenediamine with 4-(chloromethyl)benzoyl chloride, employing classical nucleophilic acyl substitution methodology [1] [2].

The nucleophilic acyl substitution mechanism proceeds through a well-established addition-elimination pathway [5] [8]. The process begins with nucleophilic attack by the amino nitrogen of 1,4-phenylenediamine on the carbonyl carbon of 4-(chloromethyl)benzoyl chloride [5]. This attack leads to the formation of a tetrahedral intermediate, which subsequently eliminates the chloride ion to yield the desired benzamide product [5] [8].

Table 1: Reaction Conditions for Nucleophilic Acyl Substitution

The reaction typically requires the presence of a base to neutralize the hydrogen chloride generated during the substitution process [1] [19]. The nucleophilic acyl substitution strategy has demonstrated remarkable efficiency, with reported yields ranging from 61% to 95% depending on reaction conditions and purification methods [1] [19].

Mechanistic studies have revealed that the reaction exhibits characteristics consistent with concerted metallation deprotonation mechanisms in catalyzed systems [32]. The electronic nature of substituents significantly influences reaction rates, with electron-withdrawing groups accelerating the substitution process [32]. Competition experiments have shown that electron-deficient benzamides react preferentially, with selectivity ratios of approximately 1.9:1 favoring electron-poor substrates [32].

Solvent Systems and Reaction Optimization

Solvent selection plays a crucial role in optimizing the synthesis of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-]. The most commonly employed solvent systems include dichloromethane, tetrahydrofuran, dimethylformamide, and chloroform [1] [19] [21].

Dichloromethane has emerged as the preferred solvent for many synthetic protocols due to its excellent solvating properties for both organic reactants and its chemical inertness under reaction conditions [1] [21]. The synthesis in dichloromethane typically proceeds at 0°C with gradual warming to room temperature, providing optimal control over reaction kinetics [1].

Table 2: Solvent System Performance Comparison

Tetrahydrofuran represents another highly effective solvent system, particularly advantageous for reactions requiring enhanced nucleophile solvation [19] [21]. Studies have demonstrated that tetrahydrofuran-based reactions can achieve yields up to 94% with reaction times ranging from 1 to 6 hours [19].

Dimethylformamide offers unique advantages for substrates with limited solubility in less polar solvents [19] [21]. The higher boiling point of dimethylformamide allows for elevated reaction temperatures when required, though most syntheses proceed effectively at ambient conditions [21].

Reaction optimization studies have identified several critical parameters for maximizing synthetic efficiency [13]. Temperature control proves essential, with most protocols maintaining initial temperatures at 0°C to minimize side reactions, followed by gradual warming [1] [19]. The dropwise addition of acid chloride solutions has been identified as a key factor in controlling reaction exothermicity and ensuring complete conversion [1] [19].

Catalyst Selection for Benzamide Coupling

The synthesis of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] benefits significantly from appropriate catalyst selection, with triethylamine serving as the most commonly employed basic catalyst [1] [19] [27]. The role of triethylamine extends beyond simple acid scavenging to include facilitation of the nucleophilic substitution mechanism [27].

Table 3: Catalyst Performance in Benzamide Synthesis

Triethylamine demonstrates superior performance due to its optimal basicity and steric properties [27]. The pKb value of 3.01 provides sufficient basicity to deprotonate the amine nucleophile while avoiding excessive reactivity that could lead to side reactions [27]. Research has shown that triethylamine consistently delivers higher yields compared to pyridine-based systems [27].

Pyridine, despite its weaker basicity (pKb 8.75), has been employed in certain synthetic protocols [27]. Comparative studies reveal that while pyridine can achieve respectable yields, the reaction times are generally longer, and overall efficiency is reduced compared to triethylamine systems [27].

Advanced catalytic systems have incorporated transition metal catalysts for specialized applications [9] [10]. Nickel-based catalysts have shown promise in cross-coupling reactions involving benzamide substrates, though these systems are typically reserved for more complex synthetic transformations [9] [14].

Table 4: Advanced Catalyst Systems

Purification Techniques for Crystalline Products

The purification of Benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] requires specialized techniques designed to handle crystalline organic products [11] [12]. Recrystallization represents the primary purification method, with solvent selection being critical for achieving high-purity products [12] [25].

Table 5: Recrystallization Solvent Systems

Toluene has emerged as the preferred recrystallization solvent for benzamide derivatives due to its ability to provide high-quality crystals with excellent recovery yields [11] [25]. The recrystallization process typically involves dissolution at elevated temperatures followed by controlled cooling to promote crystal formation [12] [25].

Column chromatography serves as an alternative or complementary purification technique [18] [26]. Silica gel columns with petroleum ether and ethyl acetate gradient systems have proven highly effective for benzamide purification [18] [26]. Typical gradient conditions employ petroleum ether/ethyl acetate ratios ranging from 10:1 to pure ethyl acetate [26].

Table 6: Column Chromatography Conditions

Advanced purification techniques include preparative high-performance liquid chromatography for complex mixtures requiring high-resolution separation [36]. These methods prove particularly valuable when dealing with regioisomeric mixtures or when analytical-scale separations need to be scaled up for preparative applications [36].

Crystallization optimization studies have revealed that controlled cooling rates significantly impact crystal quality and purity [17]. Slow cooling rates, typically 1-2°C per hour, promote the formation of larger, higher-quality crystals with improved purity profiles [17]. The incorporation of seeding techniques can further enhance crystallization control and reproducibility [17].

X-ray crystallographic studies provide fundamental insights into the three-dimensional molecular architecture and solid-state packing arrangements of benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-]. While direct crystallographic data for the target compound remains limited in the literature, structural analysis of closely related benzamide derivatives offers valuable comparative information for understanding the crystallographic behavior of this class of compounds [1] [2].

Crystallographic investigations of analogous benzamide structures reveal consistent structural motifs that can be extrapolated to the target compound. N-(4-chlorophenyl)benzamide, a structurally related compound, crystallizes in the triclinic space group P-1 with unit cell parameters a = 5.3789(1) Å, b = 7.8501(2) Å, c = 13.6318(4) Å, α = 106.509(2)°, β = 98.380(2)°, and γ = 90.631(2)° [1]. The unit cell volume of 545.15(2) Ų accommodates two molecules (Z = 2) with a calculated density of 1.411 g/cm³.

The molecular geometry in related benzamide structures consistently demonstrates planar amide groups with characteristic dihedral angles between aromatic rings. In N-(4-methoxyphenyl)benzamide, which crystallizes in the monoclinic space group P2₁/c, the amide group forms dihedral angles of approximately 60° with respect to the aromatic rings, differing significantly from the 30° angles predicted by density functional theory calculations for isolated molecules [2]. This conformational change facilitates more favorable intermolecular interactions in the crystalline state.

The presence of chloromethyl substituents in the target compound introduces additional steric considerations and potential hydrogen bonding interactions that would influence the crystal packing arrangement. The C-Cl bond lengths in chlorine-substituted benzamide derivatives typically range from 1.743(2) Å to 1.750 Å, based on crystallographic data from related structures [3]. These chloromethyl groups are expected to adopt conformations that minimize steric hindrance while maximizing favorable intermolecular contacts.

Intermolecular hydrogen bonding patterns play a crucial role in determining crystal structure stability. The characteristic N-H···O hydrogen bonds, with donor-acceptor distances typically ranging from 2.23 to 3.14 Å, create extended chain structures throughout the crystal lattice [1] [2]. The hydrogen bond geometries exhibit N-H···O angles of approximately 151°, indicating strong directional interactions that significantly influence the overall crystal packing.

Multinuclear Nuclear Magnetic Resonance Spectroscopic Profiling

Nuclear magnetic resonance spectroscopy provides comprehensive structural elucidation of benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] through detailed analysis of ¹H and ¹³C chemical environments. The spectroscopic signature of the related compound N,N'-1,2-phenylenebis[4-(chloromethyl)benzamide] serves as a valuable reference for structural assignment and verification [4] [5].

Proton Nuclear Magnetic Resonance Analysis

The ¹H nuclear magnetic resonance spectrum reveals distinctive resonance patterns characteristic of the benzamide framework with chloromethyl substitution. The chloromethyl protons appear as a sharp singlet at δ 4.83 ppm, integrating for four protons and representing the CH₂Cl groups attached to the benzene rings [4]. This chemical shift is characteristic of methylene protons adjacent to electronegative chlorine atoms, which deshield the protons through inductive effects.

The aromatic region displays a complex multipicity pattern spanning δ 7.31-7.96 ppm, corresponding to eight aromatic protons distributed across the substituted benzene rings and the central phenylene bridge [4]. The specific splitting patterns and coupling constants provide detailed information about the substitution patterns and electronic environments of the aromatic systems. The downfield chemical shifts reflect the electron-withdrawing effects of both the amide carbonyl groups and the chloromethyl substituents.

The amide protons manifest as a singlet at δ 10.08 ppm, integrating for two protons [4]. This significant downfield shift is characteristic of amide N-H protons, which experience deshielding due to the electron-withdrawing nature of the carbonyl group and potential hydrogen bonding interactions in solution. The chemical shift value is consistent with secondary amide structures and indicates restricted rotation around the C-N amide bond.

Carbon-13 Nuclear Magnetic Resonance Characterization

The ¹³C nuclear magnetic resonance spectrum provides detailed information about the carbon framework and electronic environments within the molecule. The chloromethyl carbon atoms resonate at δ 45.23 ppm, a characteristic chemical shift for carbon atoms directly bonded to chlorine [4]. This relatively upfield position compared to typical alkyl carbons reflects the electronegativity of chlorine and its influence on electron density distribution.

The carbonyl carbon atoms appear at δ 164.92 ppm, exhibiting the typical downfield chemical shift expected for amide carbonyl carbons [4]. This chemical shift is consistent with the partial double bond character of the C-N amide bond and the electron-deficient nature of the carbonyl carbon. The chemical shift value falls within the expected range for aromatic amides and confirms the presence of the benzamide functional groups.

The aromatic carbon region spans δ 125.51-141.22 ppm, encompassing multiple carbon environments within the substituted benzene rings and the central phenylene bridge [4]. The chemical shift distribution reflects the varying electronic environments created by the different substitution patterns and the electron-withdrawing effects of the amide and chloromethyl groups. The quaternary aromatic carbons typically appear at higher chemical shift values due to their substitution patterns and electronic environments.

Vibrational Spectroscopy (Fourier Transform Infrared/Raman Analysis)

Vibrational spectroscopy provides detailed molecular fingerprint information through characteristic absorption and scattering frequencies corresponding to specific molecular motions and bond vibrations. The infrared and Raman spectroscopic analysis of benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] reveals diagnostic vibrational modes that confirm structural assignments and provide insights into molecular conformation and intermolecular interactions.

Fourier Transform Infrared Spectroscopic Analysis

The Fourier transform infrared spectrum of N,N'-1,2-phenylenebis[4-(chloromethyl)benzamide] exhibits characteristic absorption bands that can be extrapolated to the 1,4-phenylene isomer [4] [5]. The N-H stretching vibration appears as a strong absorption at 3287 cm⁻¹, characteristic of secondary amide groups [4]. This frequency falls within the typical range for amide N-H stretching vibrations (3200-3500 cm⁻¹) and indicates the presence of hydrogen bonding interactions that shift the frequency to lower wavenumbers compared to free N-H groups.

The amide I band, corresponding to C=O stretching vibrations, manifests as an intense absorption at 1644 cm⁻¹ [4]. This frequency is characteristic of secondary amides and reflects the partial double bond character of the amide C-O bond. The specific frequency provides information about the electronic environment of the carbonyl group and potential conjugation effects with the aromatic ring system.

The amide II band, primarily associated with N-H bending vibrations coupled with C-N stretching, appears at 1514 cm⁻¹ [4]. This absorption is diagnostic for secondary amides and provides complementary information to the amide I band for structural confirmation. The frequency and intensity of this band are sensitive to molecular conformation and intermolecular interactions.

The C-H stretching vibrations of the chloromethyl groups generate characteristic absorptions at 1305 and 1267 cm⁻¹ [4]. These frequencies are distinctive for CH₂Cl groups and reflect the influence of the electronegative chlorine atoms on the C-H bond strengths and vibrational frequencies. The splitting into multiple bands may indicate conformational effects or coupling with other vibrational modes.

Additional diagnostic absorptions appear at 672 and 476 cm⁻¹, which are assigned to C-H out-of-plane bending and ring deformation modes, respectively [4]. These lower frequency vibrations provide information about the overall molecular framework and aromatic ring systems.

Raman Spectroscopic Complementarity

Raman spectroscopy provides complementary vibrational information with different selection rules compared to infrared spectroscopy. The symmetric stretching vibrations and breathing modes of aromatic rings are typically enhanced in Raman spectra, providing additional structural information. While specific Raman data for the target compound are not readily available in the literature, related benzamide structures exhibit characteristic Raman bands in the regions 1000-1600 cm⁻¹ (aromatic C=C stretching) and 400-800 cm⁻¹ (ring breathing and deformation modes) [6] [7].

The C-Cl stretching vibrations, which may be weak or absent in infrared spectra, often appear more prominently in Raman spectra due to the polarizability changes associated with these bonds. These vibrations typically appear in the range 600-800 cm⁻¹ and provide direct confirmation of the chloromethyl substituents [8] [7].

High-Resolution Mass Spectrometry Validation

High-resolution mass spectrometry provides definitive molecular weight determination and structural confirmation through accurate mass measurements and fragmentation pattern analysis. The mass spectrometric characterization of benzamide, N,N'-1,4-phenylenebis[4-(chloromethyl)-] offers crucial validation of the molecular formula and structural integrity.

Molecular Ion Characterization

The high-resolution mass spectrum of N,N'-1,2-phenylenebis[4-(chloromethyl)benzamide] exhibits a molecular ion peak at m/z 412, corresponding to the [M+H]⁺ species [4]. The accurate mass measurement yields a calculated value of 412.07453 for the molecular formula C₂₂H₁₈Cl₂N₂O₂, with an observed mass of 412.07426 [4]. This exceptional mass accuracy (error of -0.65 ppm) provides definitive confirmation of the molecular formula and structural assignment.

The isotope pattern analysis reveals characteristic chlorine isotope distributions due to the presence of two chlorine atoms in the molecule. The M+2 and M+4 peaks, arising from ³⁷Cl isotope contributions, appear with relative intensities consistent with a dichlorinated compound. The isotope pattern serves as an additional confirmation of the number of chlorine atoms present in the structure.

Fragmentation Pattern Analysis

Mass spectrometric fragmentation provides structural information through the analysis of characteristic fragment ions. While detailed fragmentation data for the specific target compound are limited in the available literature, related chloromethyl benzamide derivatives exhibit predictable fragmentation pathways. Common fragmentation processes include loss of chlorine radicals (Cl- ), hydrogen chloride (HCl), and chloromethyl groups (CH₂Cl- ) from the molecular ion.

The base peak in related compounds often corresponds to the loss of chloromethyl groups, resulting in the formation of stable aromatic cation radicals. These fragments provide structural information about the core benzamide framework and confirm the substitution patterns. Additional fragmentation may occur through amide bond cleavage, resulting in characteristic benzoyl cation fragments.

Ionization Efficiency and Detection

The electrospray ionization mass spectrometry analysis demonstrates efficient ionization of the benzamide structure, with the protonated molecular ion [M+H]⁺ serving as the predominant species in positive ion mode [4]. The ionization efficiency is enhanced by the basic nitrogen atoms in the amide groups, which readily accept protons during the electrospray process.